Cas no 2694722-78-4 (methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate)

• Product Name: methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate
• CAS No: 2694722-78-4
• MF: C₁₇H₁₆ClNO₄
• MW: 333.766243934631
• CID: 5613917
• PubChem ID: 165948403
• Update Time: 2025-07-21

methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl]amino}-2-(2-chlorophenyl)acetate
• 2694722-78-4
• EN300-33050570
• methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate

• Inchi： 1S/C17H16ClNO4/c1-22-16(20)15(13-9-5-6-10-14(13)18)19-17(21)23-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3,(H,19,21)
• InChI Key： ABUZFGKDMKUVKZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 333.0767857g/mol
• Monoisotopic Mass: 333.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate

Comprehensive Overview of Methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate (CAS No. 2694722-78-4)

Methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate (CAS No. 2694722-78-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This ester derivative, featuring a benzyloxycarbonyl (Cbz) protecting group and a 2-chlorophenyl moiety, is particularly valuable in peptide synthesis and medicinal chemistry. Its unique structure makes it a versatile intermediate for constructing complex molecules, aligning with the growing demand for high-purity building blocks in drug discovery.

In recent years, the compound has garnered attention due to its role in developing targeted therapeutics, a hot topic in biomedical research. Researchers frequently search for "Cbz-protected amino acid derivatives" or "chlorophenyl-containing synthons" to explore applications in kinase inhibitors and GPCR modulators. The presence of the 2-chlorophenyl group enhances binding affinity in many bioactive molecules, addressing the industry's focus on structure-activity relationship (SAR) optimization.

The synthesis of methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate typically involves N-Cbz protection of amino acids followed by esterification. This process highlights its relevance in green chemistry trends, as manufacturers seek atom-efficient routes with minimal byproducts. Analytical techniques like HPLC and NMR ensure the compound meets stringent purity standards (>98%), critical for high-throughput screening applications.

From an industrial perspective, the compound's stability under ambient storage conditions makes it preferable for scale-up processes. Its compatibility with solid-phase peptide synthesis (SPPS) protocols answers frequent queries about "compatible protecting groups for Fmoc chemistry." Furthermore, the methyl ester functionality allows selective deprotection, enabling sequential modifications—a key advantage in fragment-based drug design.

Emerging studies also explore its utility in bioconjugation, particularly for antibody-drug conjugates (ADCs), reflecting the pharmaceutical industry's shift toward targeted delivery systems. As synthetic methodologies advance, CAS No. 2694722-78-4 continues to serve as a benchmark for evaluating new coupling reagents and catalytic asymmetric synthesis techniques.

Regulatory-wise, the compound falls under standard laboratory chemical classifications, with proper handling guidelines emphasizing personal protective equipment (PPE). Its non-hazardous profile under normal conditions supports safe use in GLP-compliant facilities, addressing common concerns about workplace safety in organic synthesis.

In summary, methyl 2-{(benzyloxy)carbonylamino}-2-(2-chlorophenyl)acetate represents a critical tool for modern drug development. Its structural features and synthetic flexibility position it at the intersection of medicinal chemistry, process optimization, and biopharmaceutical innovation, making it a recurring subject in both academic publications and patent literature.